(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)(3,5-dimethylisoxazol-4-yl)methanone

• IUPAC Name: [4-(3-bromopyridin-2-yl)oxypiperidin-1-yl]-(3,5-dimethyl-1,2-oxazol-4-yl)methanone
• InChI: InChI=1S/C16H18BrN3O3/c1-10-14(11(2)23-19-10)16(21)20-8-5-12(6-9-20)22-15-13(17)4-3-7-18-15/h3-4,7,12H,5-6,8-9H2,1-2H3
• InChI Key: KXCCWSLXWOHVJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)N2CCC(CC2)OC3=C(C=CC=N3)Br
• Molecular Formula: C16H18BrN3O3
• Molecular Weight: 380.24 g/mol

Description

(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)(3,5-dimethylisoxazol-4-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Scientific Research Applications

Synthetic Methodologies and Structural Revisions

Research on synthetic methodologies and structural revisions of related compounds includes work on the reaction of dialkyl 2-butynoate with aniline and formaldehyde, leading to revised structures of the product. This highlights the importance of accurate structural characterization in the development of synthetic strategies for complex molecules (Srikrishna, Sridharan, & Prasad, 2010).

Antimicrobial Activity

Studies on the antimicrobial activity of piperidin-4-yl methanone derivatives, such as the work by Mallesha and Mohana (2014), show that these compounds can be synthesized and have shown good antimicrobial activity against pathogenic bacterial and fungal strains. This suggests potential applications in developing new antimicrobial agents (Mallesha & Mohana, 2014).

Heterocyclic Compound Synthesis

The development of novel synthetic routes for heterocyclic compounds, including piperidin-1-yl methanone derivatives, is a key area of research. For example, the synthesis of dimethyl sulfomycinamate through multistep Bohlmann-Rahtz heteroannulation reactions illustrates the complexity and potential of these compounds in synthesizing bioactive molecules (Bagley et al., 2005).

Antioxidant Properties

Research on the antioxidant properties of derivatives, such as diphenylmethane derivative bromophenols, highlights the potential of these compounds in medicinal chemistry and pharmaceutical applications. These studies demonstrate the compounds' effectiveness in scavenging free radicals and reducing oxidative stress, which is crucial for developing antioxidant therapies (Balaydın et al., 2010).

Structural and Thermal Studies

Investigations into the structural and thermal properties of related compounds, such as the study by Karthik et al. (2021), provide valuable insights into the physical characteristics and stability of these molecules. Such studies are essential for understanding the compounds' behavior under different conditions and their potential applications in various fields (Karthik et al., 2021).